Cas no 1057089-70-9 (3-Pyridinecarboxamide,N-2-pyridinyl-5-[4-(trifluoromethyl)phenyl]-)
1057089-70-9 structure
Product Name:3-Pyridinecarboxamide,N-2-pyridinyl-5-[4-(trifluoromethyl)phenyl]-
CAS No:1057089-70-9
MF:C18H12F3N3O
MW:343.302594184875
CID:97861
PubChem ID:53431964
Update Time:2025-04-18
3-Pyridinecarboxamide,N-2-pyridinyl-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxamide,N-2-pyridinyl-5-[4-(trifluoromethyl)phenyl]-
- N-2-pyridinyl-5-[4-(trifluoromethyl)phenyl]- 3-Pyridinecarboxamide
- N-pyridin-2-yl-5-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide
- N-(PYRIDIN-2-YL)-5-[4-(TRIFLUOROMETHYL)PHENYL]PYRIDINE-3-CARBOXAMIDE
- FT-0759831
- 1057089-70-9
- DTXSID60700433
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- Inchi: 1S/C18H12F3N3O/c19-18(20,21)15-6-4-12(5-7-15)13-9-14(11-22-10-13)17(25)24-16-3-1-2-8-23-16/h1-11H,(H,23,24,25)
- InChI Key: YFKLBQDNDUUKRI-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1C=NC=C(C(NC2C=CC=CN=2)=O)C=1)(F)F
Computed Properties
- Exact Mass: 343.09324650g/mol
- Monoisotopic Mass: 343.09324650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 54.9Ų
3-Pyridinecarboxamide,N-2-pyridinyl-5-[4-(trifluoromethyl)phenyl]- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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